Cas no 1250479-30-1 (3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal)

• Product Name: 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal
• CAS No: 1250479-30-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5206970
• PubChem ID: 61793715
• Update Time: 2025-05-21

3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-4-yl)-3-oxopropanal
• 3-(1-methylpyrazol-4-yl)-3-oxopropanal
• 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal

• Inchi： 1S/C7H8N2O2/c1-9-5-6(4-8-9)7(11)2-3-10/h3-5H,2H2,1H3
• InChI Key： LBCHMAALMIFZIP-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: -0.5
• Topological Polar Surface Area: 52

Additional information on 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal

Comprehensive Overview of 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal (CAS No. 1250479-30-1)

3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal (CAS No. 1250479-30-1) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and oxopropanal functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a 1-methyl-1H-pyrazol-4-yl moiety, enhances its reactivity and makes it a valuable building block in medicinal chemistry.

In recent years, the demand for 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal has surged due to its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, aligning with the growing interest in precision medicine. The compound's ability to modulate enzyme activity has also made it a focal point in AI-driven drug design, where computational models predict its interactions with biological targets.

From an industrial perspective, CAS No. 1250479-30-1 is synthesized through controlled condensation reactions, ensuring high purity and yield. Its stability under standard conditions makes it suitable for large-scale production, addressing the needs of pharmaceutical manufacturers and research laboratories. Environmental and safety considerations are paramount, and modern synthesis protocols emphasize green chemistry principles to minimize waste and energy consumption.

The compound's nomenclature, 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal, reflects its IUPAC naming conventions, which are essential for accurate database indexing and literature searches. Synonyms such as 1-methyl-4-(3-oxopropanoyl)pyrazole are also used in scientific literature, highlighting its relevance in cross-disciplinary studies. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

Emerging trends in bioconjugation and proteomics have further expanded the utility of 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal. Its reactive aldehyde group enables covalent bonding with biomolecules, facilitating the development of diagnostic tools and targeted therapies. This aligns with the broader shift toward personalized healthcare, where tailored treatments are designed based on individual genetic profiles.

In summary, 3-(1-methyl-1H-pyrazol-4-yl)-3-oxopropanal (CAS No. 1250479-30-1) represents a cornerstone in modern chemical research. Its multifaceted applications, from drug development to biotechnology, underscore its importance in advancing scientific innovation. As the fields of computational chemistry and molecular biology evolve, this compound is poised to play an even greater role in addressing global health challenges.